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Compound of Interest

Compound Name: TASP0390325

Cat. No.: B611170

For Researchers, Scientists, and Drug Development Professionals

Introduction

TASP0390325 is a potent and selective antagonist of the arginine vasopressin receptor 1b
(AVPrib). AVPrlb is a G protein-coupled receptor predominantly expressed in the anterior
pituitary and various regions of the brain. It plays a crucial role in the regulation of the
hypothalamic-pituitary-adrenal (HPA) axis, social behaviors, and thermoregulation. As an
antagonist, TASP0390325 holds potential for investigating the physiological and pathological
roles of the AVPrlb and for the development of novel therapeutics for conditions such as mood
disorders and stress-related illnesses.

These application notes provide a summary of the available data on TASP0390325 and related
compounds in rodent models, along with detailed protocols for its use in in vitro studies. Due to
the limited publicly available data on the in vivo dosage of TASP0390325, information on other
AVPrlb antagonists is provided for reference, with the critical caveat that these dosages are
not directly transferable.

Data Presentation
TASP0390325: In Vitro Efficacy
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Experimental

Parameter Value Species Tissue
Context
Blockade of
arginine
Medial Preoptic vasopressin
Concentration 20 nM Mouse Area (MPO) (AVP)-induced
Brain Slices effects on
synaptic

transmission[1]

Reference Data: Other AVPrlb Antagonists in Rodent
Models

Disclaimer: The following data are for other AVPrlb antagonists and are provided for
informational purposes only. These dosages should not be directly applied to TASP0390325.
Dose-response studies are essential to determine the optimal dosage for TASP0390325 in any
new experimental model.

Route of Observed
Compound Dosage L . Rodent Model
Administration Effect
Reduction in
SSR149415 10, 30 mg/kg Oral (p.o.) Mouse aggressive
behavior

Attenuation of
Org 52186 1, 3, 10 mg/kg Not specified Mouse stress-induced
ACTH release

Signaling Pathway

The arginine vasopressin receptor 1b (AVPrlb) is a G protein-coupled receptor (GPCR) that,
upon binding its ligand arginine vasopressin (AVP), activates the Gqg/11 family of G proteins.
This initiates a signaling cascade involving phospholipase C (PLC), which hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of
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intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the activation of protein
kinase C (PKC) by DAG result in various cellular responses, including hormone secretion (e.g.,
ACTH from the anterior pituitary) and modulation of neuronal activity. TASP0390325, as an
antagonist, blocks the binding of AVP to AVPrlb, thereby inhibiting this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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